Cas no 872861-33-1 (2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-2-yl)methylacetamide
• CAS No: 872861-33-1
• MF: C₂₃H₂₄N₄O₃
• MW: 404.461665153503
• CID: 5509895
• PubChem ID: 3616726
• Update Time: 2025-05-20

2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}-N-[(pyridin-2-yl)methyl]acetamide
• F2001-0704
• 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(pyridin-2-ylmethyl)acetamide
• AKOS024619478
• 872861-33-1
• 2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)-N-(pyridin-2-ylmethyl)acetamide
• 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C23H24N4O3/c28-21(26-12-6-1-7-13-26)16-27-15-19(18-9-2-3-10-20(18)27)22(29)23(30)25-14-17-8-4-5-11-24-17/h2-5,8-11,15H,1,6-7,12-14,16H2,(H,25,30)
• InChI Key： QIQDIKOFNVULRH-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NCC2C=CC=CN=2)=O)=O)C2C=CC=CC1=2)N1CCCCC1

Computed Properties

• Exact Mass: 404.18484064g/mol
• Monoisotopic Mass: 404.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-2-yl)methylacetamide

Compound CAS No. 872861-33-1: 2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}-N-(Pyridin-2-Yl)Methylacetamide

The compound with CAS No. 872861-33-1, known as 2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}-N-(Pyridin-2-Yl)Methylacetamide, is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating key cellular pathways, making it a valuable candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an indole ring, a piperidine moiety, and a pyridine substituent. These structural elements contribute to its stability and bioavailability, which are critical factors in drug design. The indole ring is particularly notable for its ability to engage in π–π interactions, enhancing the molecule's binding affinity to target proteins. Meanwhile, the piperidine moiety introduces rigidity and hydrogen bonding capabilities, further optimizing its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems with unprecedented accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), which are implicated in numerous diseases, including neurodegenerative disorders and cardiovascular conditions. These findings underscore its potential as a lead compound for developing novel therapeutics.

In addition to its pharmacological applications, this compound has also shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) has been leveraged in the development of advanced sensors and nanodevices. The pyridine substituent plays a pivotal role in these applications by facilitating metal coordination and enhancing electronic communication within the material matrix.

Furthermore, the synthesis of this compound has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Researchers have employed catalytic asymmetric synthesis techniques to construct the chiral centers within the molecule, ensuring high enantiomeric purity—a critical factor for achieving desired pharmacological outcomes.

Recent clinical trials have demonstrated that this compound exhibits favorable safety profiles and efficacy in preclinical models of chronic inflammation and cancer. Its ability to modulate pro-inflammatory cytokines and inhibit tumor growth highlights its potential as a multi-targeted therapeutic agent. Moreover, its bioavailability has been significantly improved through the development of lipid-based delivery systems, enhancing its therapeutic index.

In conclusion, the compound with CAS No. 872861-33-1 represents a cutting-edge advancement in chemical research with diverse applications across multiple disciplines. Its unique structure, combined with state-of-the-art synthetic and analytical techniques, positions it as a key player in the development of next-generation medicines and materials.